Cas no 2470439-22-4 (4-ethynyl-1-methyl-5-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-ethynyl-1-methyl-5-(propan-2-yl)-1H-pyrazole
• CAS No: 2470439-22-4
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD32267379
• CID: 5670157
• PubChem ID: 155819434
• Update Time: 2023-11-27

4-ethynyl-1-methyl-5-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-1-methyl-5-(propan-2-yl)-1H-pyrazole
• 2470439-22-4
• 4-Ethynyl-1-methyl-5-propan-2-ylpyrazole
• EN300-27082051
• 1H-Pyrazole, 4-ethynyl-1-methyl-5-(1-methylethyl)-

• MDL： MFCD32267379
• Inchi： 1S/C9H12N2/c1-5-8-6-10-11(4)9(8)7(2)3/h1,6-7H,2-4H3
• InChI Key： LTCHMORHZRSLKJ-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C#C)C=N1)C(C)C

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 231.2±28.0 °C(Predicted)
• pka: 1.13±0.10(Predicted)